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Compound of Interest

Compound Name: 12-Hydroxynevirapine

Cat. No.: B042632

These application notes provide detailed methodologies for the quantitative analysis of 12-
Hydroxynevirapine, a primary metabolite of the anti-HIV drug Nevirapine, in biological
matrices. The following protocols are intended for researchers, scientists, and drug
development professionals.

Introduction

12-Hydroxynevirapine is a metabolite of Nevirapine, formed by the oxidation of the methyl
group.[1] Accurate quantification of this metabolite is crucial for pharmacokinetic studies,
therapeutic drug monitoring, and metabolic profiling. The methods outlined below describe
validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) and high-
performance liquid chromatography (HPLC) techniques for the determination of 12-
Hydroxynevirapine in biological samples.

Analytical Methods

A sensitive and specific liquid chromatography/tandem mass spectrometry (LC-MS/MS)
method has been developed for the simultaneous quantification of nevirapine and its five
metabolites, including 12-Hydroxynevirapine, in baboon serum.[2] Additionally, HPLC
methods developed for Nevirapine can be adapted for the quantification of its hydroxylated
metabolites.
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Method 1: LC-MSIMS for 12-Hydroxynevirapine

Quantification in Serum

This method provides high sensitivity and specificity for the simultaneous determination of

Nevirapine and its metabolites.

Quantitative Data Summary

12-
Paramete Nevirapin
Hydroxyn 2-OHNVP 3-OHNVP 8-OHNVP 4-CANVP
r e
evirapine
LLOQ
1.0 1.0 1.0 1.0 1.0 5.0
(ng/mL)
Within-run
Precision <14 <14 <14 <14 <14 <14
(%)
Between-
run
o <14 <14 <14 <14 <14 <14
Precision
(%)
Accuracy
93-114 93-114 93-115.8 93-114 93-114 93-114

(%)

Data sourced from a study in baboon serum.[2]

Experimental Protocol

1. Sample Preparation: Liquid-Liquid Extraction

A liquid-liquid extraction process is employed to isolate the analytes from the serum matrix.

o Workflow Diagram:
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Start: Serum Sample (100 pL)

Start: Plasma Sample
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(A dd Ethyl Acetate) Gdd Precipitating Agent (e.g., AcetonitriIeD

v
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(Centrifuge (e.g., 10 min at 7852 x QD
v

Separate Organic Laye) (Transfer Supernatang
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Evaporate to Dryness Gvaporate to Dryness (optional, for concentrationD
(Reconstitute in Mobile Phase) (Reconstitute in Mobile Phase)

Inject into HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxynevirapine-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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